Cas no 2228575-78-6 (2-(3-chloroprop-1-en-2-yl)pyrimidine)

• Product Name: 2-(3-chloroprop-1-en-2-yl)pyrimidine
• CAS No: 2228575-78-6
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• CID: 5971145
• PubChem ID: 165641279
• Update Time: 2025-06-08

2-(3-chloroprop-1-en-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-1-en-2-yl)pyrimidine
• 2228575-78-6
• EN300-1997398

• Inchi： 1S/C7H7ClN2/c1-6(5-8)7-9-3-2-4-10-7/h2-4H,1,5H2
• InChI Key： IKPCTYBQAFDBLK-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1N=CC=CN=1

Computed Properties

• Exact Mass: 154.0297759g/mol
• Monoisotopic Mass: 154.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(3-chloroprop-1-en-2-yl)pyrimidine

Introduction to 2-(3-chloroprop-1-en-2-yl)pyrimidine (CAS No. 2228575-78-6)

2-(3-chloroprop-1-en-2-yl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228575-78-6, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyrimidine core substituted with an allyl chloride group, making it a versatile intermediate in synthetic chemistry. The structural uniqueness of this compound lies in its ability to participate in diverse chemical transformations, which has garnered considerable attention from researchers worldwide.

The pyrimidine scaffold is a fundamental motif in medicinal chemistry, frequently found in biologically active molecules such as antiviral, anticancer, and antimicrobial agents. The incorporation of a 3-chloroprop-1-en-2-yl substituent into the pyrimidine ring introduces reactivity that can be exploited for further functionalization. This dual reactivity makes 2-(3-chloroprop-1-en-2-yl)pyrimidine a valuable building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and application of pyrimidine derivatives due to their broad spectrum of biological activities. Researchers have been exploring new methodologies to optimize the yield and purity of these compounds, with 2-(3-chloroprop-1-en-2-yl)pyrimidine emerging as a key intermediate in several synthetic pathways. Its role in constructing complex molecules has been particularly highlighted in the development of small-molecule inhibitors targeting specific enzymatic pathways.

One of the most compelling aspects of 2-(3-chloroprop-1-en-2-yl)pyrimidine is its utility in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of the allyl chloride moiety allows for efficient palladium-catalyzed coupling with various nucleophiles, including aryl halides and organostannanes. These reactions are instrumental in constructing biaryl systems and other complex structures that are prevalent in drug candidates. The ability to introduce diverse functional groups through such transformations makes this compound indispensable in medicinal chemistry.

Recent studies have demonstrated the potential of 2-(3-chloroprop-1-en-2-yl)pyrimidine as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By leveraging the reactivity of this compound, researchers have been able to develop novel inhibitors with high selectivity and potency. For instance, modifications to the pyrimidine ring have led to compounds that exhibit inhibitory activity against specific kinases while minimizing off-target effects.

The agrochemical sector has also benefited from the versatility of 2-(3-chloroprop-1-en-2-yl)pyrimidine. Its structural features allow for the development of advanced pesticides and herbicides that target specific biological pathways in pests and weeds. The compound’s ability to undergo further functionalization enables chemists to design molecules with improved efficacy and environmental safety profiles. This aligns with the growing demand for sustainable agricultural practices, where precision-targeted agrochemicals play a critical role.

From a synthetic chemistry perspective, 2-(3-chloroprop-1-en-2-yl)pyrimidine exemplifies the importance of heterocyclic compounds as scaffolds for drug discovery. The combination of electronic and steric properties provided by the pyrimidine ring and its substituents offers unique opportunities for molecular design. Advances in synthetic methodologies have further enhanced the accessibility of this compound, allowing for rapid exploration of its derivatives.

The role of computational chemistry in optimizing synthetic routes for 2-(3-chloroprop-1-en-2-yl)pyrimidine cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes with greater accuracy, reducing experimental trial-and-error. This has led to more efficient synthetic strategies that minimize waste and improve yields. Such innovations are essential for sustainable chemical manufacturing, particularly in pharmaceutical applications where cost-effectiveness and environmental impact are critical considerations.

In conclusion, 2-(3-chloroprop-1-en-2-yl)pyrimidine (CAS No. 2228575-78-6) represents a cornerstone compound in modern chemical research. Its unique structural features and reactivity make it an invaluable intermediate for developing novel therapeutic agents, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.